Cas no 2070902-66-6 (1-Bromo-2-(trifluoromethoxy)cyclohexane)
2070902-66-6 structure
Product Name:1-Bromo-2-(trifluoromethoxy)cyclohexane
CAS No:2070902-66-6
MF:C7H10BrF3O
MW:247.05291223526
CID:4771064
Update Time:2023-08-16
1-Bromo-2-(trifluoromethoxy)cyclohexane Chemical and Physical Properties
Names and Identifiers
-
- 1-bromo-2-(trifluoromethoxy)cyclohexane
- Trans-1-bromo-2-(trifluoromethoxy)cyclohexane
- 1-Bromo-2-(trifluoromethoxy)cyclohexane
-
- Inchi: 1S/C7H10BrF3O/c8-5-3-1-2-4-6(5)12-7(9,10)11/h5-6H,1-4H2/t5-,6-/m1/s1
- InChI Key: GGPBHIDFBAWQNR-PHDIDXHHSA-N
- SMILES: Br[C@@H]1CCCC[C@H]1OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 148
- XLogP3: 3.4
- Topological Polar Surface Area: 9.2
1-Bromo-2-(trifluoromethoxy)cyclohexane Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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